Tie
  • Corylifol C
    Corylifol C
    • Cat. No.:
    • B585845
    • CAS No.:
    • Molecular Formula:
    • C20H18O5
    • Molecular Weight:
    • 338.4 g/mol
    Description
    Corylifol C has been reported in Cullen corylifolium with data available.
    - +
  • Razuprotafib
    Razuprotafib
    • Cat. No.:
    • B610421
    • CAS No.:
    • 1008510-37-9
    • Molecular Formula:
    • C26H26N4O6S3
    • Molecular Weight:
    • 586.7 g/mol
    Description
    Razuprotafib, also known as AKB-9778, is a small-molecule inhibitor restoring Tie2 activation by inhibiting VE-PTP. In investigations against diabetes and COVID-19, razuprotafib is self-administered by patients ...
    - +
  • Tie2 kinase inhibitor 3
    Tie2 kinase inhibitor 3
    • Cat. No.:
    • B1664089
    • CAS No.:
    • Molecular Formula:
    • C29H30F4N8O2
    • Molecular Weight:
    • 598.6 g/mol
    Description
    2-MT 63 is a novel TIE-2 kinase inhibitor that demonstrates unique and improved kinase selectivity compared to other inhibitors known to interact with TIE-2. 2-MT 63 has a good kinase selectivity profile in enzy...
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  • Pexmetinib
    Pexmetinib
    • Cat. No.:
    • B1683776
    • CAS No.:
    • 945614-12-0
    • Molecular Formula:
    • C31H33FN6O3
    • Molecular Weight:
    • 556.6 g/mol
    Description
    Pexmetinib is under investigation in clinical trial NCT04074967 (Study of ARRY-614 Plus Either Nivolumab or Ipilimumab).
    Pexmetinib is an orally bioavailable small-molecule inhibitor of p38 and Tie2 kinases w...
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  • Regorafenib
    Regorafenib
    • Cat. No.:
    • B1684635
    • CAS No.:
    • 755037-03-7
    • Molecular Formula:
    • C21H15ClF4N4O3
    • Molecular Weight:
    • 482.8 g/mol
    Description

    What is Regorafenib?

    Regorafenib is a pyridine carboxamide obtained by condensation of 4-[4-([4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino)-3-fluorophenoxy]pyridine-2-carboxylic acid with methyla...

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  • Tie2 kinase inhibitor 3
    Tie2 kinase inhibitor 3
    • Cat. No.:
    • B15623828
    • CAS No.:
    • Molecular Formula:
    • C29H30F4N8O2
    • Molecular Weight:
    • 598.6 g/mol
    Description
    a Tie-2 kinase inhibitor;  structure in first source
    - +
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